Cas no 1805072-08-5 (3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid)

3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid is a fluorinated pyridine derivative characterized by its trifluoromethyl and trifluoromethoxy substituents, which enhance its electronic and steric properties. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of multiple fluorine atoms contributes to increased metabolic stability and lipophilicity, making it valuable for drug discovery applications. Its carboxylic acid functionality allows for further derivatization, enabling the development of novel compounds with tailored properties. The structural features of this pyridine derivative make it a promising candidate for applications requiring precise molecular modifications.

3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid structure

1805072-08-5 structure

Product Name:3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid

CAS No:1805072-08-5

MF:C₉H₅F₆NO₄

MW:305.130723714828

CID:4840729

Update Time:2025-05-21

3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid
- Inchi： 1S/C9H5F6NO4/c1-19-5-3(7(17)18)2-4(8(10,11)12)16-6(5)20-9(13,14)15/h2H,1H3,(H,17,18)
- InChI Key： DGKVOQMDNMTUKW-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(=O)O)C(=C(N=1)OC(F)(F)F)OC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 357
XLogP3: 2.8
Topological Polar Surface Area: 68.6

3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029085209-1g	3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid	1805072-08-5	97%	1g	$1,564.50	2022-04-01

3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid Related Literature

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Additional information on 3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid

3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic Acid: A Comprehensive Overview

3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid, identified by the CAS number 1805072-08-5, is a highly specialized organic compound with significant applications in the fields of agrochemistry and pharmaceutical research. This compound belongs to the class of pyridine carboxylic acids, which are known for their versatile chemical properties and potential biological activities. The structure of this compound is characterized by a pyridine ring substituted with three distinct groups: a methoxy group at position 3, a trifluoromethoxy group at position 2, and a trifluoromethyl group at position 6, along with a carboxylic acid group at position 4. These substituents not only influence the compound's physical and chemical properties but also play a crucial role in its biological activity.

The synthesis of 3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid involves a series of intricate organic reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and oxidation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway, improving both yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality. The introduction of trifluorinated groups into the molecule is particularly noteworthy, as these groups are known to enhance stability and bioavailability due to their strong electron-withdrawing effects.

In terms of application, this compound has garnered significant attention in the development of agrochemicals. Its unique combination of substituents makes it an effective herbicide and fungicide. Recent studies have demonstrated its ability to inhibit key enzymes involved in plant metabolism, thereby controlling the growth of weeds and pathogens. Moreover, its trifluorinated groups contribute to its resistance to photodegradation and enzymatic hydrolysis, making it a long-lasting solution for crop protection.

The biological activity of 3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid has been extensively studied using modern techniques such as molecular docking and quantum chemical calculations. These studies have revealed that the compound interacts with specific protein targets through hydrogen bonding and π-π interactions. The presence of electron-withdrawing groups enhances the molecule's ability to form stable complexes with these targets, thereby increasing its potency.

From an environmental perspective, the degradation pathways of this compound have been investigated under various conditions. Research indicates that it undergoes rapid hydrolysis in alkaline environments but remains stable under neutral or acidic conditions. This information is critical for assessing its environmental impact and ensuring sustainable agricultural practices.

In conclusion, 3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid represents a cutting-edge advancement in organic chemistry with promising applications in agriculture and medicine. Its unique structure, optimized synthesis methods, and potent biological activity make it a valuable compound for further research and development.